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Compound of Interest

Compound Name: N-Methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B15623523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-N'-(hydroxy-PEG2)-Cy5 is a fluorescent dye featuring a Cy5 core, which emits in

the far-red region of the spectrum, and a hydrophilic polyethylene glycol (PEG) linker. The far-

red fluorescence is advantageous for biological applications as it minimizes autofluorescence

from endogenous cellular components. The PEG linker enhances the dye's solubility in

aqueous buffers and reduces non-specific binding, a common issue with cyanine dyes.

The terminal hydroxyl group on the PEG linker is not directly reactive with biomolecules but

offers a versatile handle for chemical modification. This allows for the introduction of various

reactive functional groups, enabling the conjugation of N-Methyl-N'-(hydroxy-PEG2)-Cy5 to

proteins, such as antibodies, for targeted labeling of cells in flow cytometry applications. This

document provides detailed protocols for the activation of the dye, conjugation to an antibody,

and subsequent use in a cell surface staining flow cytometry experiment.

Spectroscopic Properties
The performance of a fluorescent dye is dictated by its spectroscopic characteristics. Below is a

summary of the properties for N-Methyl-N'-(hydroxy-PEG2)-Cy5.
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Property Value

Excitation Maximum (λex) ~649 nm

Emission Maximum (λem) ~667 nm

Recommended Laser Line 633 nm or 647 nm

Solubility Water, DMSO, DMF

Experimental Protocols
Part 1: Activation of N-Methyl-N'-(hydroxy-PEG2)-Cy5
with an Amine-Reactive Group
For N-Methyl-N'-(hydroxy-PEG2)-Cy5 to be conjugated to an antibody, its terminal hydroxyl

group must first be activated to a functional group that can react with primary amines (e.g.,

lysine residues) on the antibody. This protocol describes the conversion of the hydroxyl group

to an N-hydroxysuccinimide (NHS) ester.

Materials:

N-Methyl-N'-(hydroxy-PEG2)-Cy5

N,N'-Disuccinimidyl carbonate (DSC)

Triethylamine (TEA)

Anhydrous Dichloromethane (DCM)

Anhydrous Dimethylformamide (DMF)

Thin-layer chromatography (TLC) supplies

Silica gel for column chromatography

Procedure:
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Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve N-Methyl-N'-(hydroxy-PEG2)-Cy5 in anhydrous DCM.

Addition of Reagents: To the stirred solution, add 1.5 equivalents of N,N'-Disuccinimidyl

carbonate (DSC) followed by 2 equivalents of triethylamine (TEA).

Reaction Incubation: Allow the reaction to proceed at room temperature for 4-6 hours,

monitoring the progress by thin-layer chromatography (TLC).

Reaction Quenching and Purification: Once the reaction is complete, concentrate the mixture

under reduced pressure. Purify the resulting activated dye (N-Methyl-N'-(PEG2)-Cy5-NHS

ester) by silica gel column chromatography using a DCM/methanol gradient.

Characterization and Storage: Confirm the identity of the product by mass spectrometry. The

purified, activated dye should be stored desiccated at -20°C and protected from light.

Part 2: Conjugation of Activated Dye to a Primary
Antibody
This protocol details the conjugation of the N-Methyl-N'-(PEG2)-Cy5-NHS ester to a primary

antibody.

Materials:

Purified, activated N-Methyl-N'-(PEG2)-Cy5-NHS ester

Purified primary antibody (e.g., anti-CD4) in an amine-free buffer (e.g., PBS) at 1-2 mg/mL

1 M Sodium bicarbonate buffer, pH 8.5

Anhydrous Dimethyl sulfoxide (DMSO)

Gel filtration column (e.g., Sephadex G-25)

Storage buffer (e.g., PBS with 0.1% BSA and 0.05% sodium azide)

Procedure:
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Antibody Preparation: Adjust the pH of the antibody solution to 8.5 using the 1 M sodium

bicarbonate buffer.

Dye Preparation: Immediately before use, dissolve the activated N-Methyl-N'-(PEG2)-Cy5-

NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

Conjugation Reaction: While gently vortexing the antibody solution, add a 10-fold molar

excess of the dissolved activated dye.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification of the Conjugate: Separate the labeled antibody from the unconjugated dye

using a gel filtration column pre-equilibrated with the storage buffer. The first colored fraction

to elute will be the conjugated antibody.

Determination of Degree of Labeling (DOL): Measure the absorbance of the purified

conjugate at 280 nm and ~650 nm to determine the protein concentration and the dye

concentration, respectively, and calculate the DOL. A DOL of 3-7 is generally optimal for flow

cytometry.

Storage: Store the conjugated antibody at 4°C, protected from light.

Part 3: Cell Surface Staining and Flow Cytometry
Analysis
This protocol describes the use of the custom-conjugated antibody for staining cell surface

markers on a single-cell suspension for flow cytometry analysis.

Materials:

N-Methyl-N'-(PEG2)-Cy5 conjugated primary antibody

Single-cell suspension (e.g., human peripheral blood mononuclear cells - PBMCs)

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)
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Fc receptor blocking solution (optional)

Viability dye (optional)

Unstained cells (negative control)

Isotype control antibody conjugated with N-Methyl-N'-(PEG2)-Cy5

Flow cytometer equipped with a 633 nm or 647 nm laser

Procedure:

Cell Preparation: Prepare a single-cell suspension at a concentration of 1 x 10^7 cells/mL in

ice-cold Flow Cytometry Staining Buffer.

Fc Receptor Blocking (Optional): To reduce non-specific binding, incubate the cells with an

Fc receptor blocking solution for 10-15 minutes at 4°C.

Staining: Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into flow cytometry tubes. Add

the optimal concentration of the N-Methyl-N'-(PEG2)-Cy5 conjugated antibody (previously

titrated).

Incubation: Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

Washing: Add 2 mL of ice-cold Flow Cytometry Staining Buffer to each tube and centrifuge at

300 x g for 5 minutes. Discard the supernatant. Repeat the wash step.

Resuspension: Resuspend the cell pellet in 500 µL of Flow Cytometry Staining Buffer.

Data Acquisition: Analyze the samples on a flow cytometer using the appropriate laser and

emission filters for Cy5. Collect data for a sufficient number of events.

Data Presentation
The following table represents hypothetical data from a flow cytometry experiment using a

custom-conjugated anti-CD4 antibody to identify CD4+ T cells in a sample of human PBMCs.
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Sample Cell Population
Percentage of
Parent (%)

Mean Fluorescence
Intensity (MFI)

Unstained Control Lymphocytes 100 50

Isotype Control CD4+ 0.5 150

Anti-CD4-Cy5-PEG2 CD4+ 45.2 8,500

Visualizations
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Caption: Experimental workflow for the use of N-Methyl-N'-(hydroxy-PEG2)-Cy5 in flow

cytometry.

Conclusion
N-Methyl-N'-(hydroxy-PEG2)-Cy5 is a versatile far-red fluorescent dye that, after chemical

activation, can be effectively used for labeling antibodies for flow cytometry applications. The

inclusion of a PEG linker improves its biocompatibility and reduces non-specific binding,

leading to enhanced signal-to-noise ratios. The detailed protocols provided herein offer a

comprehensive guide for researchers to utilize this dye for targeted cell analysis, contributing to

advancements in cellular research and drug development. Careful optimization of the

conjugation and staining procedures is recommended to achieve the best results.

To cite this document: BenchChem. [Application Notes and Protocols: N-Methyl-N'-(hydroxy-
PEG2)-Cy5 in Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623523#n-methyl-n-hydroxy-peg2-cy5-
applications-in-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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